Cas no 831170-65-1 (Benzeneheptanamide, N,N-diethyl-)

• Product Name: Benzeneheptanamide, N,N-diethyl-
• CAS No: 831170-65-1
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 678254
• PubChem ID: 11346026
• Update Time: 2025-04-19

Benzeneheptanamide, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanamide, N,N-diethyl-
• N,N-diethyl-7-phenylheptanamide
• DTXSID90463084
• 831170-65-1

• Inchi： 1S/C17H27NO/c1-3-18(4-2)17(19)15-11-6-5-8-12-16-13-9-7-10-14-16/h7,9-10,13-14H,3-6,8,11-12,15H2,1-2H3
• InChI Key： UNXWYOISVHNHIT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC1C=CC=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 261.209264485g/mol
• Monoisotopic Mass: 261.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų